Cas no 2030683-40-8 (tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate
• CAS No: 2030683-40-8
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 5872443
• PubChem ID: 165785351
• Update Time: 2025-07-17

tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate
• 2030683-40-8
• EN300-1456054

• Inchi： 1S/C15H26O2/c1-14(2,3)17-13(16)7-6-12-8-10-15(4,5)11-9-12/h6-7,12H,8-11H2,1-5H3/b7-6+
• InChI Key： RHYKRBHEOLUBKR-VOTSOKGWSA-N
• SMILES： O(C(C)(C)C)C(/C=C/C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 238.193280068g/mol
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate

Professional Introduction to tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate (CAS No. 2030683-40-8)

Tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate, with the chemical identifier CAS No. 2030683-40-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of esters, characterized by its unique structural features that contribute to its potential applications in synthetic chemistry and drug development. The presence of a tert-butyl group and a (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate moiety imparts distinct chemical properties, making it a subject of interest for researchers exploring novel molecular architectures.

The structure of this compound exhibits a high degree of steric hindrance due to the bulky tert-butyl substituent and the rigid 4,4-dimethylcyclohexyl group. Such structural motifs are often employed in medicinal chemistry to modulate pharmacokinetic profiles, enhance binding affinity, and improve metabolic stability. The (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate moiety, on the other hand, contributes to the compound's lipophilicity and potential interactions with biological targets. These characteristics make it a valuable scaffold for designing molecules with tailored pharmacological activities.

In recent years, there has been growing interest in the development of novel bioactive compounds derived from ester functionalities. Esters are known for their versatility in drug design, serving as key intermediates in the synthesis of various pharmacologically active agents. The CAS No. 2030683-40-8 compound represents an advanced example of how structural complexity can be leveraged to achieve specific biological effects. Researchers have been exploring its potential as a building block for more complex molecules, particularly in the context of enzyme inhibition and receptor binding studies.

One of the most compelling aspects of tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate is its role in synthetic methodologies that facilitate the construction of intricate molecular frameworks. The steric environment created by the tert-butyl group and the dimethylcyclohexyl moiety can influence reaction outcomes, enabling chemists to fine-tune reaction pathways for optimal yield and selectivity. This has important implications for industrial-scale synthesis and the development of cost-effective manufacturing processes.

Moreover, the compound's lipophilic nature makes it a candidate for formulation into various delivery systems, including oral and topical medications. The balance between lipophilicity and solubility is critical in determining a drug's bioavailability and therapeutic efficacy. The unique structural features of CAS No. 2030683-40-8 contribute to its potential as an excipient or co-formulant in pharmaceutical formulations, enhancing drug solubility and stability.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that the rigid framework provided by the (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate group facilitates stable interactions with biological targets such as enzymes and receptors. These insights have guided experimental efforts to optimize binding affinities and improve therapeutic outcomes. The integration of computational methods with traditional synthetic approaches has accelerated the discovery pipeline for novel bioactive compounds like this one.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new molecular entities with improved pharmacological profiles. The structural motifs present in tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate align well with current trends toward rational drug design. By leveraging structural complexity and functional diversity, researchers aim to develop treatments that are more effective and better tolerated than existing therapies.

In conclusion, tert-butyl (2E)-3-(4,4-dimethylcyclohexyl)prop-2-enoate (CAS No. 2030683-40-8) represents a promising compound with diverse applications in pharmaceutical chemistry and biochemical research. Its unique structural features offer opportunities for innovation in synthetic methodologies, drug design, and formulation science. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic strategies across multiple disease areas.